Cas no 1864760-36-0 (methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate, E)

• Product Name: methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate, E
• CAS No: 1864760-36-0
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 4625529
• PubChem ID: 121552601
• Update Time: 2025-06-13

methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate, E Chemical and Physical Properties

Names and Identifiers

• methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate, E
• 2-Propenoic acid, 3-(2-methyl-2H-1,2,3-triazol-4-yl)-, methyl ester

• Inchi： 1S/C7H9N3O2/c1-10-8-5-6(9-10)3-4-7(11)12-2/h3-5H,1-2H3
• InChI Key： GEOQVKCBSSVBKH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C=CC1C=NN(C)N=1

Additional information on methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate, E

Comprehensive Overview of Methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate (CAS No. 1864760-36-0)

The compound methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate (CAS No. 1864760-36-0) is a versatile organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole ring and an α,β-unsaturated ester, makes it a valuable building block for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for heterocyclic compounds like methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate has surged, driven by their role in developing antiviral agents and anti-inflammatory drugs. The triazole moiety is particularly noteworthy, as it enhances metabolic stability and binding affinity in target proteins. This aligns with the growing focus on precision medicine and personalized therapeutics, topics frequently searched in scientific databases and AI-driven platforms.

The E-configuration of the double bond in methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate is critical for its reactivity, enabling Michael additions and cycloaddition reactions. These transformations are essential for creating complex molecular architectures, a hot topic in click chemistry and combinatorial synthesis. Laboratories worldwide are exploring its use in high-throughput screening and fragment-based drug design, addressing common search queries like "efficient synthetic routes for triazole derivatives."

From an industrial perspective, CAS No. 1864760-36-0 is gaining traction due to its scalability and compatibility with flow chemistry techniques. This resonates with the push for cost-effective manufacturing and waste reduction, key concerns in modern chemical enterprises. Its stability under mild conditions also makes it suitable for bioconjugation applications, a trending subtopic in biopharmaceuticals and diagnostic probe development.

Environmental considerations further highlight the relevance of methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate. Its potential as a bio-based platform chemical aligns with searches for eco-friendly alternatives to petroleum-derived intermediates. Studies on its biodegradation pathways and green catalytic synthesis are emerging, addressing the demand for sustainable organic chemistry solutions in peer-reviewed literature and patent filings.

Analytical characterization of this compound typically involves NMR spectroscopy and mass spectrometry, techniques frequently discussed in forums about structural elucidation. The crystalline form of CAS 1864760-36-0 has been investigated using X-ray diffraction, providing insights into its molecular packing and intermolecular interactions—data highly sought after in computational chemistry and materials science communities.

In conclusion, methyl (2E)-3-(2-methyl-2H-1,2,3-triazol-4-yl)prop-2-enoate represents a compelling case study at the intersection of medicinal chemistry and process optimization. Its multifaceted applications respond to contemporary search trends like "triazole-based lead optimization" and "scalable heterocycle synthesis," positioning it as a compound of enduring scientific and industrial interest.